Cas no 19676-10-9 (2-Butanone, 1-(4-cinnolinyl)-)
2-Butanone, 1-(4-cinnolinyl)- structure
Product Name:2-Butanone, 1-(4-cinnolinyl)-
CAS No:19676-10-9
MF:C12H12N2O
MW:200.236482620239
CID:1388324
Update Time:2024-08-14
2-Butanone, 1-(4-cinnolinyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Butanone, 1-(4-cinnolinyl)-
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- Inchi: 1S/C12H12N2O/c1-2-10(15)7-9-8-13-14-12-6-4-3-5-11(9)12/h3-6,8H,2,7H2,1H3
- InChI Key: YTKUCFPSTLWFDV-UHFFFAOYSA-N
- SMILES: C(C1=C2C(=NN=C1)C=CC=C2)C(=O)CC
Computed Properties
- Exact Mass: 200.09506
Experimental Properties
- Density: 1.157±0.06 g/cm3(Predicted)
- Melting Point: 112-112.5 °C
- Boiling Point: 360.9±34.0 °C(Predicted)
- PSA: 42.85
- pka: 2.25±0.10(Predicted)
2-Butanone, 1-(4-cinnolinyl)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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